(E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide

• IUPAC Name: (E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-5-yl)but-2-enamide
• InChI: InChI=1S/C17H18N4O3/c1-9(5-16(22)20-17-18-8-19-21-17)12-6-13-10(2)11(3)24-15(13)7-14(12)23-4/h5-8H,1-4H3,(H2,18,19,20,21,22)/b9-5+
• InChI Key: XSEFVKXPKAUVIU-WEVVVXLNSA-N
• Canonical SMILES: CC1=C(OC2=CC(=C(C=C12)C(=CC(=O)NC3=NC=NN3)C)OC)C
• Isomeric SMILES: CC1=C(OC2=CC(=C(C=C12)/C(=C/C(=O)NC3=NC=NN3)/C)OC)C
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

(E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds : A study by Abdel‐Aziz et al. (2008) explored the synthesis of novel pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, pyrido[2,3‐d]pyrimidine, pyrazolo[5,1‐c]‐1,2,4‐triazine, and 1,2,4‐triazolo[5,1‐c]‐1,2,4‐triazine derivatives, incorporating a thiazolo[3,2‐a]benzimidazole moiety. Some of these compounds exhibited moderate effects against bacterial and fungal species, showcasing the therapeutic potential of such structures in antimicrobial research Abdel‐Aziz, H., Hamdy, N., Fakhr, I., & Farag, A. (2008). Journal of Heterocyclic Chemistry.

• Antitumor and Antimicrobial Activities : Abu‐Hashem et al. (2020) reported on the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These compounds were evaluated as cyclooxygenase inhibitors and showed significant analgesic and anti-inflammatory activities, highlighting the potential of benzofuran derivatives in the development of new therapeutic agents Abu‐Hashem, A., Al-Hussain, S., & Zaki, M. (2020). Molecules.

• Anticonvulsant Activity and Toxicity Studies : Jackson et al. (2012) examined the anticonvulsant activity of enaminone compounds, including their toxicity, within the framework of Linus Pauling's clathrate hypothesis. The study’s insights into the structure-activity relationships could inform the development of safer and more effective anticonvulsant therapies Jackson, P., Hanson, C. D., Farrell, A., Butcher, R., Stables, J., Eddington, N., & Scott, K. (2012). European journal of medicinal chemistry.

• Discovery of Anti-Depressants : Mahesh et al. (2011) discussed the design, synthesis, and pharmacological evaluation of 3-ethoxyquinoxalin-2-carboxamides as 5-HT3 receptor antagonists. Compound 6h emerged as the most active, exhibiting significant anti-depressant-like activity in a forced swim test, demonstrating the potential of quinoxalin derivatives in psychiatric disorder treatments Mahesh, R., Devadoss, T., Pandey, D., & Bhatt, S. (2011). Bioorganic & medicinal chemistry letters.